molecular formula C7H6N2O3S2 B8372587 2-Sulfamoyl-6-hydroxythieno[3,2-b]pyridine

2-Sulfamoyl-6-hydroxythieno[3,2-b]pyridine

Cat. No. B8372587
M. Wt: 230.3 g/mol
InChI Key: LPXKAHZLRQJDQC-UHFFFAOYSA-N
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Patent
US04731368

Procedure details

A mixture of 2-sulfamoyl-6-methoxythieno[3,2-b]pyridine (512 mg, 2.1 mmol) and pyridine hydrochloride (1.62 g, 14 mmol), under a nitrogen atmosphere, was placed in an oil bath heated at 190° C. for 3/4 hour. The cooled mixture was diluted with water as the product slowly crystallized out. The mixture was extracted into ethyl acetate/methanol, washed with water, dried over anhydrous sodium sulfate, filtered through a pad of charcoal and evaporated. The residue was triturated with diethyl ether and the product was collected by filtration (330 mg, 68% yield). Crystallization from hot ethyl acetate/methanol by boiling off the methanol gave pure product, m.p. 248°-250° C.
Quantity
512 mg
Type
reactant
Reaction Step One
Quantity
1.62 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
[S:1]([C:5]1[S:13][C:12]2[C:7](=[N:8][CH:9]=[C:10]([O:14]C)[CH:11]=2)[CH:6]=1)(=[O:4])(=[O:3])[NH2:2].Cl.N1C=CC=CC=1>O>[S:1]([C:5]1[S:13][C:12]2[C:7](=[N:8][CH:9]=[C:10]([OH:14])[CH:11]=2)[CH:6]=1)(=[O:3])(=[O:4])[NH2:2] |f:1.2|

Inputs

Step One
Name
Quantity
512 mg
Type
reactant
Smiles
S(N)(=O)(=O)C1=CC2=NC=C(C=C2S1)OC
Name
Quantity
1.62 g
Type
reactant
Smiles
Cl.N1=CC=CC=C1
Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
190 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
under a nitrogen atmosphere, was placed in an oil bath
CUSTOM
Type
CUSTOM
Details
slowly crystallized out
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted into ethyl acetate/methanol
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered through a pad of charcoal
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The residue was triturated with diethyl ether
FILTRATION
Type
FILTRATION
Details
the product was collected by filtration (330 mg, 68% yield)
CUSTOM
Type
CUSTOM
Details
Crystallization from hot ethyl acetate/methanol
CUSTOM
Type
CUSTOM
Details
gave pure product, m.p. 248°-250° C.

Outcomes

Product
Name
Type
Smiles
S(N)(=O)(=O)C1=CC2=NC=C(C=C2S1)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 68%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.